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Compound of Interest

Compound Name: M-808

Cat. No.: B12424041

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, synthesis,
and characterization of MOF-808, a zirconium-based metal-organic framework. The following

sections detail the necessary protocols and safety measures to ensure responsible laboratory
practices.

Physicochemical and Safety Data

A summary of the key physicochemical properties and safety information for MOF-808 is
presented below. This data has been compiled from various sources to provide a
comprehensive overview.
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Property Value References
Chemical Formula C24H16032Zr6 [1]

Molecular Weight 1363.71 g/mol [1]
Appearance White/Off-white solid [2]

Particle Size 80 nm - 1000 nm (synthesis 3]

dependent)

Pore Size ~0.48 nm and ~1.84 nm [5]

Surface Area (BET) ~1200 m3/g [5]

Thermal Stability Stable up to ~400-500 °C in air  [5]

Solubility Not determined [2]

Storage Temperature 2-8°C or -20°C, in a dry state [1112]
Hazard Information Description References

Emergency Overview

No particular hazard is
associated with this compound
in its bulk form. However, as a
nanomaterial, inhalation of

dust should be avoided.

[2]

Health Hazards

None listed in the provided
MSDS. Chronic health effects

are unknown.

[2]

Fire and Explosion

No known fire or explosion

hazard.

[2]

Reactivity

Stable in air, agueous, and

acidic solutions.

[5]

Synthesis and Activation Protocols
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The synthesis of MOF-808 typically involves the solvothermal reaction of a zirconium salt and
trimesic acid. The following protocols are detailed for reproducible synthesis and activation.

Solvothermal Synthesis of MOF-808

This protocol is adapted from established literature procedures.[6][7]

Materials:

Zirconium oxychloride octahydrate (ZrOClz-8Hz20)

Trimesic acid (HsBTC)

N,N-Dimethylformamide (DMF)

Formic acid

Procedure:

o Dissolve trimesic acid (e.g., 2.1 g, 10 mmol) and zirconium oxychloride octahydrate (e.g., 9.7
g, 30 mmol) in a 1:1 mixture of DMF and formic acid (e.g., 450 mL each) ina 1 L screw-
capped glass jar.[6]

e Sonicate the mixture for 5 minutes to ensure complete dissolution.[6]

e Heat the sealed jar in an oven at 130°C for 48 hours.[6]

o A white precipitate of MOF-808 will form. Allow the container to cool to room temperature.

» Collect the white solid by filtration or centrifugation.

e Wash the product thoroughly with fresh DMF (3 x 200 mL) followed by anhydrous DMF (3 x
100 mL per day for 3 days) to remove unreacted starting materials and solvent.[6]

e Exchange the solvent with acetone (3 x 100 mL).

o Activate the material as described in the protocol below.
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Activation of MOF-808

Activation is crucial to remove solvent molecules from the pores of the MOF.
Procedure:

 After the final solvent wash, decant the solvent.

e Place the wet solid under a dynamic vacuum at room temperature for 24 hours.[6]

 Increase the temperature to 150°C and continue to heat under dynamic vacuum for another
24 hours to yield the activated MOF-808.[6]

Safety and Handling Procedures

Due to its nanoscale particle size, appropriate safety precautions must be taken when handling
MOF-808 to minimize exposure.

Personal Protective Equipment (PPE)

A summary of recommended PPE is provided in the table below.

PPE Specification

Nitrile gloves. Double gloving is recommended
Gloves ]
when handling the powder.

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

Lab Coat Standard laboratory coat.

When handling larger quantities of dry powder
) ) outside of a contained environment, a NIOSH-
Respiratory Protection _ _ _ _
approved respirator with a particulate filter (N95

or higher) is recommended.

Engineering Controls
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e Fume Hood: All manipulations of dry MOF-808 powder should be performed in a certified
chemical fume hood to prevent inhalation of airborne particles.

e Ventilation: Ensure the laboratory is well-ventilated.

Spill and Leak Procedures

In the event of a spill, follow these procedures:

o Small Spills (Dry Powder):
o Gently cover the spill with a damp paper towel to avoid generating dust.
o Carefully wipe up the material and place it in a sealed container for disposal.
o Clean the area with soap and water.

e Large Spills (Dry Powder):

[¢]

Evacuate the area and restrict access.

[¢]

If significant dust is generated, wear appropriate respiratory protection.

[e]

Use a HEPA-filtered vacuum cleaner for cleanup. Do not dry sweep.

o

Place all contaminated materials in a sealed container for disposal.

e Spills of MOF-808 in Solvent:
o Absorb the suspension with an inert absorbent material (e.g., vermiculite, sand).
o Collect the absorbed material into a sealed container for disposal.

o Clean the spill area with an appropriate solvent and then with soap and water.

Waste Disposal

» Dispose of MOF-808 and any contaminated materials as hazardous waste in accordance
with local, state, and federal regulations.
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e Do not dispose of MOF-808 down the drain or in the regular trash.

Toxicology and Health Effects

The toxicological properties of MOF-808 have not been extensively studied. However, as with

all nanomaterials, caution is advised.

 Inhalation: The primary route of exposure is inhalation of the dry powder. The effects of
inhaled MOF-808 are not well-documented, but it is prudent to minimize any potential

exposure.
o Skin and Eye Contact: May cause mechanical irritation. Avoid direct contact.
 Ingestion: The effects of ingestion are not known.

One study reported no toxicity of MOF-808(Zr) in a skin penetration assay in mice.[8] However,
the lack of comprehensive toxicological data warrants a cautious approach.

Experimental Workflows and Diagrams

The following diagrams illustrate key experimental and safety workflows for working with MOF-
808.

Click to download full resolution via product page

Caption: Workflow for the synthesis and activation of MOF-808.
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Caption: Decision tree for responding to a MOF-808 spill.
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Caption: Logic for selecting appropriate PPE for handling MOF-808.

Characterization Data

The following tables summarize key characterization data for MOF-808.

Powder X-Ray Diffraction (PXRD) Data
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20 (degrees) Corresponding Plane Reference
4.34 (111) [°]
8.32 (311) [°]
8.69 (222) [9]

| L lysis (TGA)

Temperature Range (°C) Weight Loss Event Reference
100 - 200 Evaporation of adsorbed water  [1]

Loss of physically adsorbed
200 - 300 . o [1]

trimesic acid

Decomposition of the organic
300 - 550 _ [1]
linker and framework collapse

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive risk assessment conducted by qualified
professionals. Always consult the most up-to-date Safety Data Sheet (SDS) for MOF-808 and
follow all institutional safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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